(R)-N-Desacryloyl N-Propionyl Ibrutinib
(R)-N-Desacryloyl N-Propionyl Ibrutinib
Brand Name:
Vulcanchem
CAS No.:
1839099-22-7
VCID:
VC0108489
InChI:
InChI=1S/C25H26N6O2/c1-2-21(32)30-14-6-7-18(15-30)31-25-22(24(26)27-16-28-25)23(29-31)17-10-12-20(13-11-17)33-19-8-4-3-5-9-19/h3-5,8-13,16,18H,2,6-7,14-15H2,1H3,(H2,26,27,28)
SMILES:
CCC(=O)N1CCCC(C1)N2C3=NC=NC(=C3C(=N2)C4=CC=C(C=C4)OC5=CC=CC=C5)N
Molecular Formula:
C₂₅H₂₆N₆O₂
Molecular Weight:
442.51
(R)-N-Desacryloyl N-Propionyl Ibrutinib
CAS No.: 1839099-22-7
Reference Standards
VCID: VC0108489
Molecular Formula: C₂₅H₂₆N₆O₂
Molecular Weight: 442.51
| CAS No. | 1839099-22-7 |
|---|---|
| Product Name | (R)-N-Desacryloyl N-Propionyl Ibrutinib |
| Molecular Formula | C₂₅H₂₆N₆O₂ |
| Molecular Weight | 442.51 |
| IUPAC Name | 1-[3-[4-amino-3-(4-phenoxyphenyl)pyrazolo[3,4-d]pyrimidin-1-yl]piperidin-1-yl]propan-1-one |
| Standard InChI | InChI=1S/C25H26N6O2/c1-2-21(32)30-14-6-7-18(15-30)31-25-22(24(26)27-16-28-25)23(29-31)17-10-12-20(13-11-17)33-19-8-4-3-5-9-19/h3-5,8-13,16,18H,2,6-7,14-15H2,1H3,(H2,26,27,28) |
| SMILES | CCC(=O)N1CCCC(C1)N2C3=NC=NC(=C3C(=N2)C4=CC=C(C=C4)OC5=CC=CC=C5)N |
| Synonyms | 1-[(3R)-3-[4-Amino-3-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]-1-piperidinyl]-1-propanone |
| PubChem Compound | 58369202 |
| Last Modified | Nov 11 2021 |
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